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Compound of Interest

Compound Name:
6-Methoxybenzo[d]thiazole-2-

carbaldehyde

CAS No.: 123511-58-0

Cat. No.: B050793

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 6-Methoxybenzo[d]thiazole-2-
carbaldehyde, a heterocyclic compound of significant interest in medicinal chemistry. With full

editorial control, this document is structured to deliver not just procedural steps but a deeper

understanding of the causality behind experimental choices, ensuring a self-validating

framework for researchers.

Core Molecular Attributes
6-Methoxybenzo[d]thiazole-2-carbaldehyde is a derivative of the benzothiazole bicyclic

system, characterized by a methoxy group at the 6-position and a carbaldehyde (formyl) group

at the 2-position. These substitutions are pivotal, as they offer reactive sites for further chemical

modifications and influence the molecule's overall electronic and steric properties, which in turn

dictate its biological activity.
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Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental for

its application in drug discovery, influencing aspects from synthetic strategy to formulation and

bioavailability.

Property Value Source

Molecular Formula C₉H₇NO₂S PubChem CID 14598981[1]

Molecular Weight 193.22 g/mol PubChem CID 14598981[1]

CAS Number 123511-58-0 Biosynth YEA51158[2]

Appearance Solid (predicted) -

Melting Point Not explicitly reported -

Boiling Point Not explicitly reported -

Solubility Not explicitly reported -

Note: Experimentally determined values for melting point, boiling point, and solubility are not

readily available in the cited literature. These properties would need to be determined

empirically.

Synthesis and Mechanistic Insights
The synthesis of substituted benzothiazoles is a well-established area of organic chemistry.

The primary and most common route involves the condensation of a substituted 2-

aminothiophenol with a suitable aldehyde or its equivalent.

Retrosynthetic Analysis
A logical approach to the synthesis of 6-Methoxybenzo[d]thiazole-2-carbaldehyde involves

the disconnection of the thiazole ring, identifying 2-amino-5-methoxythiophenol and a glyoxal

equivalent as the key starting materials.
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6-Methoxybenzo[d]thiazole-2-carbaldehyde2-amino-5-methoxythiophenol + Glyoxal equivalent
Thiazole Ring Formation
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Caption: Retrosynthetic pathway for 6-Methoxybenzo[d]thiazole-2-carbaldehyde.

Proposed Experimental Protocol: Synthesis of 2-Amino-
6-methoxybenzothiazole
While a direct, detailed protocol for the target aldehyde is not available in the cited literature, a

robust synthesis for the key precursor, 2-amino-6-methoxybenzothiazole, has been reported

and serves as a foundational step. This amine can then be further functionalized to the desired

aldehyde.

Principle: The synthesis involves the reaction of p-anisidine (4-methoxyaniline) with ammonium

thiocyanate in the presence of bromine. This proceeds through an in-situ formation of a

thiourea derivative, which then undergoes an oxidative cyclization to form the benzothiazole

ring.

Step-by-Step Methodology:

Reaction Setup: In a suitable reaction vessel, dissolve p-anisidine (1 equivalent) and

ammonium thiocyanate (3.6 equivalents) in glacial acetic acid.

Cooling: Cool the mixture to 0 °C using an ice bath. This is crucial to control the exothermic

reaction with bromine.

Bromination: Prepare a solution of bromine (1 equivalent) in glacial acetic acid. Add this

solution dropwise to the cooled reaction mixture over a period of 30 minutes with constant,

vigorous stirring. The dropwise addition is essential to maintain temperature control and

prevent unwanted side reactions.

Reaction Progression: After the addition of bromine is complete, allow the reaction to stir at

room temperature overnight to ensure complete cyclization.
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Work-up and Isolation: Neutralize the reaction mixture with an aqueous ammonia solution to

a pH of 8. The product will precipitate out of the solution.

Purification: Collect the precipitate by filtration, wash thoroughly with water to remove any

residual salts, and dry. The crude product can be further purified by recrystallization from a

suitable solvent like ethanol.

This protocol is adapted from a similar synthesis of 2-aminobenzothiazole derivatives.

Conversion to the Carbaldehyde
The conversion of the 2-amino group to a 2-carbaldehyde group can be achieved through

various established methods, such as the Sandmeyer reaction to introduce a cyano group

followed by reduction, or through diazotization followed by formylation.

Structural Elucidation and Characterization
The definitive identification of 6-Methoxybenzo[d]thiazole-2-carbaldehyde requires a

combination of spectroscopic techniques. While a complete dataset for the target molecule is

not available in the provided search results, data from closely related analogs can provide

expected spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons on the benzothiazole ring system, a singlet for the methoxy group protons,

and a downfield singlet for the aldehyde proton. Based on data for related 6-

methoxybenzothiazole derivatives, the methoxy protons typically appear around 3.9 ppm.

The aromatic protons will exhibit splitting patterns dependent on their substitution.

¹³C NMR: The carbon NMR will show distinct signals for the carbonyl carbon of the aldehyde,

the carbons of the benzothiazole core, and the methoxy carbon.

Infrared (IR) Spectroscopy
The IR spectrum will provide key information about the functional groups present. Expected

characteristic absorption bands include:
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A strong C=O stretching vibration for the aldehyde group, typically in the region of 1680-1700

cm⁻¹.

C-O stretching for the methoxy group.

C=N and C=C stretching vibrations characteristic of the benzothiazole ring system.

Mass Spectrometry (MS)
Mass spectrometry will confirm the molecular weight of the compound. The high-resolution

mass spectrum should show a molecular ion peak corresponding to the exact mass of

C₉H₇NO₂S.

Relevance in Drug Discovery and Medicinal
Chemistry
The benzothiazole scaffold is considered a "privileged structure" in medicinal chemistry due to

its presence in a wide array of biologically active compounds.[3] The introduction of a methoxy

group at the C-6 position has been shown to be particularly advantageous in several

therapeutic areas.

Structure-Activity Relationship (SAR) Insights
Anticancer Activity: The 6-methoxy substitution on the benzothiazole ring has been linked to

enhanced kinase-targeted anticancer activity.[3]

Neuroprotection: Derivatives of 6-hydroxybenzothiazole-2-carboxamide have been

investigated as potent and selective monoamine oxidase B (MAO-B) inhibitors for potential

use in neurodegenerative diseases.

Antimicrobial Properties: Various 6-substituted benzothiazole derivatives have demonstrated

potential as antibacterial and antifungal agents.

The 2-carbaldehyde functional group on 6-Methoxybenzo[d]thiazole-2-carbaldehyde serves

as a versatile synthetic handle. It allows for the facile introduction of diverse chemical moieties

through reactions such as Schiff base formation, Wittig reactions, and reductions, enabling the

generation of large libraries of compounds for biological screening.
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Caption: Key synthetic transformations of the 2-carbaldehyde group.

Conclusion
6-Methoxybenzo[d]thiazole-2-carbaldehyde represents a valuable building block for the

synthesis of novel therapeutic agents. Its core structure combines the proven biological

relevance of the benzothiazole nucleus with a strategically placed methoxy group known to

enhance activity in certain contexts. The presence of the reactive aldehyde functionality further

amplifies its utility in medicinal chemistry, providing a platform for the exploration of diverse

chemical space. Further experimental work is required to fully characterize its physicochemical

properties and to explore its biological activity profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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